A topographically triplex-roughened Ti3O5/TiP2O7@MPCNFs hierarchical nanocomposite delivering synergistic lithium storage†
RSC Advances Pub Date: 2013-06-18 DOI: 10.1039/C3RA42182A
Abstract
A novel Ti3O5/TiP2O7@MPCNFs nanocomposite was facilely prepared by
Recommended Literature
- [1] Directly drawing high-performance capacitive sensors on copying tissues†
- [2] Corrosion behavior and mechanism of X80 steel in silty soil under the combined effect of salt and temperature
- [3] A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†
- [4] Understanding deep dehydrogenation and cracking of n-butane on Ni(111) by a DFT study†
- [5] Homogeneous sulphur-doped composites: porous carbon materials with unique hierarchical porous nanostructure for super-capacitor application
- [6] International atomic weights, 1910
- [7] Aerobic oxidation of benzyl alcohol in supercritical CO2 catalyzed by perruthenate immobilized on polymer supported ionic liquid
- [8] Supramolecular organization of melem for the synthesis of photoactive porous carbon nitride rods†
- [9] High energy-storage density of lead-free (Sr1−1.5xBix)Ti0.99Mn0.01O3 thin films induced by Bi3+–VSr dipolar defects
- [10] Multi-functional silicananotubes as a versatile nanoscale component for biology-driven sensing applications†
